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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal expansion coefficient

(TEC) of barium zirconate (BaZrO₃), a critical parameter for its application in various high-

temperature technologies such as solid oxide fuel cells (SOFCs) and ceramic capacitors. The

document details the intrinsic thermal expansion of pure and doped barium zirconate, outlines

the experimental methodologies for its measurement, and presents the data in a structured

format for ease of comparison.

Introduction to the Thermal Expansion of Barium
Zirconate
Barium zirconate (BaZrO₃) is a ceramic material with a perovskite crystal structure, known for

its high chemical stability and refractory nature.[1] Its thermal expansion behavior is a crucial

consideration in the design and fabrication of multilayer ceramic devices, where it is often

paired with other materials. A mismatch in the thermal expansion coefficients between layers

can lead to mechanical stress, delamination, and ultimately, device failure during thermal

cycling.

The TEC of barium zirconate is influenced by several factors, including its composition

(doping with other elements), temperature, and the surrounding atmosphere, particularly the

presence of water vapor which can lead to hydration.[2][3]
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Quantitative Data on the Thermal Expansion
Coefficient
The thermal expansion coefficient of barium zirconate and its doped variants has been

investigated across a range of temperatures. The following tables summarize the key

quantitative data from various studies.

Table 1: Thermal Expansion Coefficient of Undoped and Yttrium-Doped Barium Zirconate
(BZY)
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Material
Composition

Temperature
Range (°C)

Atmosphere

Thermal
Expansion
Coefficient
(TEC) (x 10⁻⁶
K⁻¹)

Measurement
Technique

BaZrO₃

(Undoped)
RT - 1000 Dry Air ~8 Not Specified[4]

BaZrO₃

(Undoped)
Not Specified Dry Ar 8.02 HT-XRD[5]

BaZr₀.₉Y₀.₁O₃-δ

(BZY10)
Not Specified Dry Ar 8.78 Not Specified[2]

BaZr₀.₈₅Y₀.₁₅O₃-

δ (BZY15)
Not Specified Dry Ar 9.25 Not Specified[2]

BaZr₀.₈Y₀.₂O₃-δ

(BZY20)
Not Specified Dry Ar 10.1 Not Specified[2]

BaZr₀.₈Y₀.₂O₃-δ

(BZY20)
Not Specified Dry Ar ~10.1 HT-XRD[5]

Y-Doped BaZrO₃

(BZY)
Not Specified

Wet and Dry

Argon
~10

Not Specified[6]

[7]

BaZr₀.₈Y₀.₂O₃-δ

(20Y)

High

Temperature
Dehydrated 9.4 HT-XRD[3]

BaZr₀.₈Y₀.₂O₃-δ

(20Y)
100 - 200 Hydrated 8.6 HT-XRD[3]

General Trends:

The TEC of undoped BaZrO₃ is approximately 8 x 10⁻⁶ K⁻¹.[4][5]

Doping with yttrium tends to increase the thermal expansion coefficient.[2][4][5] For instance,

the TEC increases from 8.78 x 10⁻⁶ K⁻¹ for 10 mol% yttrium to 10.1 x 10⁻⁶ K⁻¹ for 20 mol%

yttrium.[2]
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Hydration of yttrium-doped barium zirconate can lead to a slight decrease in the thermal

expansion coefficient at lower temperatures.[3]

Experimental Protocols for TEC Measurement
The determination of the thermal expansion coefficient of ceramic materials like barium
zirconate requires precise measurement of dimensional changes as a function of temperature.

The two most common techniques employed are dilatometry and high-temperature X-ray

diffraction (HT-XRD).

Dilatometry directly measures the change in length of a sample as it is heated or cooled.

Methodology:

Sample Preparation: A dense, sintered ceramic bar of barium zirconate with a well-defined

length is prepared. The end faces of the sample should be parallel and polished.

Apparatus: A dilatometer consists of a furnace for controlled heating and cooling, a push-rod

that transmits the dimensional change of the sample, and a displacement sensor (e.g., a

linear variable differential transformer - LVDT) to measure the push-rod's movement.

Measurement:

The sample is placed in the dilatometer furnace.

The push-rod is brought into contact with the sample.

The sample is heated at a controlled rate (e.g., 5 °C/min) to the desired temperature.

The change in length of the sample is recorded continuously as a function of temperature.

The measurement can be performed in different atmospheres (e.g., air, argon, wet or dry

conditions) to study their effect.

Calculation: The linear thermal expansion coefficient (α) is calculated from the slope of the

relative change in length (ΔL/L₀) versus the change in temperature (ΔT) curve, where L₀ is

the initial length of the sample.
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HT-XRD measures the change in the lattice parameters of the crystalline material as a function

of temperature. This allows for the calculation of the thermal expansion of the crystal lattice

itself.

Methodology:

Sample Preparation: A fine powder of the barium zirconate material is prepared. The

powder is typically mounted on a flat sample holder made of a material that is stable at high

temperatures (e.g., platinum or alumina).

Apparatus: An X-ray diffractometer equipped with a high-temperature furnace or heating

stage is used.

Measurement:

The sample is placed in the high-temperature chamber.

An initial XRD pattern is collected at room temperature.

The sample is heated to a series of desired temperatures. At each temperature, the

sample is allowed to equilibrate before an XRD pattern is collected.

The atmosphere within the chamber (e.g., air, inert gas, controlled humidity) can be

controlled.

Data Analysis:

The positions of the diffraction peaks in each XRD pattern are used to calculate the lattice

parameters of the barium zirconate at that temperature.

The change in the lattice parameter with temperature is then used to determine the

thermal expansion coefficient. For a cubic system like BaZrO₃, the linear TEC can be

calculated from the change in the lattice parameter 'a'.

Visualizations of Key Concepts
The following diagrams illustrate the relationships and workflows discussed in this guide.
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Logical Relationship: Factors Influencing TEC of BZY

BaZr(1-x)Y(x)O(3-δ)

Yttrium Content (x) Hydration (Presence of H₂O)

Thermal Expansion
Coefficient (TEC)

Increases Slightly Decreases
(at low temps)

Click to download full resolution via product page

Caption: Factors influencing the TEC of Y-doped BaZrO₃.
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Experimental Workflow: Dilatometry Measurement

Sample Preparation

Measurement

Data Analysis

Prepare Dense
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Place Sample in
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(e.g., 5 °C/min)

Record ΔL vs. T

Plot ΔL/L₀ vs. T

Calculate TEC
from Slope

Click to download full resolution via product page

Caption: Workflow for TEC measurement using dilatometry.
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Experimental Workflow: HT-XRD Measurement

Sample Preparation

Measurement

Data Analysis
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Caption: Workflow for TEC measurement using HT-XRD.
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Conclusion
The thermal expansion coefficient of barium zirconate is a fundamental property that is critical

for its integration into high-temperature applications. This guide has provided a summary of the

quantitative TEC data for undoped and yttrium-doped barium zirconate, highlighting the

influence of dopant concentration and hydration. Detailed experimental protocols for

dilatometry and high-temperature X-ray diffraction have been outlined to aid researchers in the

accurate measurement of this key parameter. The provided visualizations offer a clear

understanding of the influential factors and experimental workflows. This comprehensive

information serves as a valuable resource for materials scientists, engineers, and researchers

working with barium zirconate-based ceramics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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